Cas no 2365418-84-2 (N-(4-Bromo-5-methyl-1,3-thiazol-2-yl)formamide)

• Product Name: N-(4-Bromo-5-methyl-1,3-thiazol-2-yl)formamide
• CAS No: 2365418-84-2
• MF: C₅H₅BrN₂OS
• MW: 221.074998617172
• CID: 5524594
• Update Time: 2025-10-29

N-(4-Bromo-5-methyl-1,3-thiazol-2-yl)formamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromo-5-methyl-1,3-thiazol-2-yl)formamide
• Formamide, N-(4-bromo-5-methyl-2-thiazolyl)-

• Inchi： 1S/C5H5BrN2OS/c1-3-4(6)8-5(10-3)7-2-9/h2H,1H3,(H,7,8,9)
• InChI Key： KAQWINLDLOLTKO-UHFFFAOYSA-N
• SMILES： C(NC1=NC(Br)=C(C)S1)=O

Experimental Properties

• Density: 1.821±0.06 g/cm3(Predicted)
• Boiling Point: 319.2±34.0 °C(Predicted)
• pka: 8.03±0.70(Predicted)

Additional information on N-(4-Bromo-5-methyl-1,3-thiazol-2-yl)formamide

N-(4-Bromo-5-methyl-1,3-thiazol-2-yl)formamide (CAS No. 2365418-84-2): A Comprehensive Overview

N-(4-Bromo-5-methyl-1,3-thiazol-2-yl)formamide (CAS No. 2365418-84-2) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole core structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular formula is C₅H₅BrN₂OS, and it features a bromine substituent at the 4-position and a methyl group at the 5-position of the thiazole ring, making it a versatile building block for drug discovery.

The growing interest in N-(4-Bromo-5-methyl-1,3-thiazol-2-yl)formamide is largely due to its potential applications in developing novel therapeutic agents. Researchers are particularly intrigued by its role in the synthesis of heterocyclic compounds, which are known for their diverse pharmacological activities. Recent studies have highlighted its utility in creating antimicrobial and anti-inflammatory agents, aligning with the current global focus on combating antibiotic resistance and chronic inflammatory diseases.

From a structural perspective, N-(4-Bromo-5-methyl-1,3-thiazol-2-yl)formamide exhibits notable stability under standard laboratory conditions, making it a reliable candidate for various synthetic pathways. Its formamide moiety provides an excellent handle for further functionalization, enabling chemists to tailor its properties for specific applications. This adaptability is particularly valuable in the design of small-molecule inhibitors, a hot topic in drug development circles.

The compound's thiazole ring system is another key feature driving its popularity. Thiazoles are renowned for their presence in numerous FDA-approved drugs, including antibiotics like penicillin and antivirals such as ritonavir. This structural motif contributes to the compound's potential bioactivity and enhances its relevance in modern pharmaceutical research. As the demand for targeted therapies continues to rise, N-(4-Bromo-5-methyl-1,3-thiazol-2-yl)formamide stands out as a promising scaffold for innovation.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce N-(4-Bromo-5-methyl-1,3-thiazol-2-yl)formamide. Recent advancements in catalytic processes and solvent-free reactions have shown promise in reducing the environmental impact of its synthesis. These developments resonate with the pharmaceutical industry's growing commitment to sustainability and align with search trends focusing on green synthesis and eco-friendly pharmaceuticals.

The analytical characterization of N-(4-Bromo-5-methyl-1,3-thiazol-2-yl)formamide typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and confirm its structural integrity, which are critical factors for its application in drug development. Quality control measures are particularly important given the compound's role as a pharmaceutical intermediate, a topic frequently searched by professionals in the field.

Market trends indicate a steady increase in demand for N-(4-Bromo-5-methyl-1,3-thiazol-2-yl)formamide, driven by the expanding contract research organization (CRO) sector and the growing emphasis on precision medicine. Pharmaceutical companies and academic institutions alike are seeking reliable suppliers of this compound, making it a valuable commodity in the fine chemicals market. This demand is reflected in search queries related to bulk pharmaceutical intermediates and custom synthesis services.

Looking ahead, the future of N-(4-Bromo-5-methyl-1,3-thiazol-2-yl)formamide appears bright, with potential applications extending beyond traditional drug discovery. Its unique structure makes it a candidate for developing materials science applications, particularly in the realm of organic electronics and sensors. These emerging applications align with current research trends and frequently searched topics in interdisciplinary chemistry.

For researchers working with N-(4-Bromo-5-methyl-1,3-thiazol-2-yl)formamide, proper handling and storage are essential to maintain its stability. While not classified as hazardous under standard regulations, it should be stored in a cool, dry place away from direct sunlight. These practical considerations are often searched by laboratory professionals seeking chemical storage guidelines and handling protocols.

In conclusion, N-(4-Bromo-5-methyl-1,3-thiazol-2-yl)formamide (CAS No. 2365418-84-2) represents a fascinating compound at the intersection of medicinal chemistry and materials science. Its versatile structure, combined with growing applications in drug discovery and beyond, ensures its continued relevance in scientific research. As the pharmaceutical industry evolves to address global health challenges, this compound is poised to play an increasingly important role in developing next-generation therapeutic solutions.